Cas no 101023-15-8 (Benzenepropanoic acid,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester)
101023-15-8 structure
Product Name:Benzenepropanoic acid,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester
CAS No:101023-15-8
MF:C19H28O2
MW:288.424426078796
CID:1127672
Update Time:2024-07-27
Benzenepropanoic acid,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanoic acid,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester
- Benzenepropanoic acid, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester
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- Inchi: 1S/C19H28O2/c1-14(2)17-11-9-15(3)13-18(17)21-19(20)12-10-16-7-5-4-6-8-16/h4-8,14-15,17-18H,9-13H2,1-3H3/t15-,17+,18-/m1/s1
- InChI Key: JXILMICIUDORQR-BPQIPLTHSA-N
- SMILES: C1(CCC(O[C@@H]2C[C@H](C)CC[C@H]2C(C)C)=O)=CC=CC=C1
Computed Properties
- Exact Mass: 288.20904
Experimental Properties
- Density: 0.99±0.1 g/cm3(Predicted)
- Boiling Point: 374.7±11.0 °C(Predicted)
- PSA: 26.3
Benzenepropanoic acid,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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